![molecular formula C24H32N2O5 B4613620 3-{1-[(2,2-dimethyl-4-oxo-3,4-dihydro-2H-pyran-6-yl)carbonyl]-3-piperidinyl}-N-(3-methoxybenzyl)propanamide](/img/structure/B4613620.png)
3-{1-[(2,2-dimethyl-4-oxo-3,4-dihydro-2H-pyran-6-yl)carbonyl]-3-piperidinyl}-N-(3-methoxybenzyl)propanamide
Overview
Description
3-{1-[(2,2-dimethyl-4-oxo-3,4-dihydro-2H-pyran-6-yl)carbonyl]-3-piperidinyl}-N-(3-methoxybenzyl)propanamide is a useful research compound. Its molecular formula is C24H32N2O5 and its molecular weight is 428.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 428.23112213 g/mol and the complexity rating of the compound is 702. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Scientific Research Applications of Structurally Related Compounds
Chemical Synthesis and Reactions
Structurally related compounds have been utilized in chemical synthesis, showcasing their role in generating functionalized piperidones and pyridines, which are crucial in developing pharmaceuticals and materials. For example, compounds involving 3,4-dihydro-2H-pyran undergo addition-rearrangement reactions to generate functionalized piperidones, highlighting their utility in synthetic organic chemistry (Jao et al., 1996).
Material Science
In material science, chromene chromium carbene complexes have been studied for their application in synthesizing photochromic materials and biologically active natural products. These complexes can undergo benzannulation reactions to yield naphthopyran and naphthopyrandione units, indicating the importance of related compounds in developing new materials with potential applications in technology and biology (Rawat et al., 2006).
Medicinal Chemistry
In medicinal chemistry, sila-analogues of σ ligands demonstrate the relevance of structurally similar compounds in pharmacology. These ligands, including variations of piperidines and benzyl groups, show high affinity and selectivity, underscoring the potential therapeutic applications of related compounds in treating conditions associated with σ receptors (Tacke et al., 2003).
Heterocyclic Chemistry
Heterocyclic compounds, particularly those involving pyran and pyridine rings, have been a focal point of research due to their biological and chemical properties. The synthesis of dihydropyrimidines and their functionalization offer insights into the potential use of related compounds in developing new chemical entities with desirable properties (Osyanin et al., 2014).
Properties
IUPAC Name |
3-[1-(2,2-dimethyl-4-oxo-3H-pyran-6-carbonyl)piperidin-3-yl]-N-[(3-methoxyphenyl)methyl]propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N2O5/c1-24(2)14-19(27)13-21(31-24)23(29)26-11-5-7-17(16-26)9-10-22(28)25-15-18-6-4-8-20(12-18)30-3/h4,6,8,12-13,17H,5,7,9-11,14-16H2,1-3H3,(H,25,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJFBONZZPQBQKC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=O)C=C(O1)C(=O)N2CCCC(C2)CCC(=O)NCC3=CC(=CC=C3)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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